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Compound of Interest

Compound Name: Antiquorin

Cat. No.: B1630679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Antiquorin, a diterpenoid isolated from the roots of Euphorbia fischeriana, has demonstrated

notable cytotoxic effects against human lung cancer cells. This document provides a

comprehensive technical overview of its chemical structure, physicochemical properties, and

known biological activities. Detailed methodologies for relevant assays are presented,

alongside a hypothesized signaling pathway for its cytotoxic mechanism of action, offering a

valuable resource for researchers in oncology and natural product-based drug discovery.

Chemical Structure and Properties
Antiquorin is classified as a diterpenoid, a class of organic compounds composed of four

isoprene units.[1] Its chemical structure is characterized by a complex polycyclic system.

Table 1: Chemical and Physical Properties of Antiquorin
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Property Value Source

Molecular Formula C₂₀H₂₈O₃ [1]

Molecular Weight 316.43 g/mol [1]

CAS Number 125356-08-3 [1][2][3]

Appearance Powder ChemFaces

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Source Roots of Euphorbia fischeriana [2]

2D Structure:
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Day 1: Cell Seeding

Day 2: Treatment

Day 4: MTT Assay

Data Analysis

Seed 95-D cells in 96-well plates

Incubate for 24 hours

Prepare serial dilutions of Antiquorin

Treat cells with different concentrations

Include vehicle control (DMSO)

Add MTT solution to each well

Incubate for 4 hours

Solubilize formazan crystals with DMSO

Measure absorbance at 570 nm

Calculate cell viability (%)

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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